Cas no 62615-52-5 (Naphtho[1,2-b]thiophene, 3-bromo-2-(bromomethyl)-)

Naphtho[1,2-b]thiophene, 3-bromo-2-(bromomethyl)- structure
62615-52-5 structure
Product Name:Naphtho[1,2-b]thiophene, 3-bromo-2-(bromomethyl)-
CAS No:62615-52-5
MF:C13H8Br2S
MW:356.075620651245
CID:438115
PubChem ID:71384611
Update Time:2025-04-19

Naphtho[1,2-b]thiophene, 3-bromo-2-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-b]thiophene, 3-bromo-2-(bromomethyl)-
    • 3-bromo-2-(bromomethyl)benzo[g][1]benzothiole
    • 62615-52-5
    • 3-BROMO-2-(BROMOMETHYL)NAPHTHO[1,2-B]THIOPHENE
    • DTXSID20806864
    • Inchi: 1S/C13H8Br2S/c14-7-11-12(15)10-6-5-8-3-1-2-4-9(8)13(10)16-11/h1-6H,7H2
    • InChI Key: HQCWQRHITBAPDP-UHFFFAOYSA-N
    • SMILES: BrC1=C(CBr)SC2C1=CC=C1C=CC=CC=21

Computed Properties

  • Exact Mass: 353.87134
  • Monoisotopic Mass: 353.87135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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